![molecular formula C23H38N4O B6098720 1'-ethyl-3-[4-(2-methoxyphenyl)-1-piperazinyl]-1,4'-bipiperidine](/img/structure/B6098720.png)
1'-ethyl-3-[4-(2-methoxyphenyl)-1-piperazinyl]-1,4'-bipiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1'-ethyl-3-[4-(2-methoxyphenyl)-1-piperazinyl]-1,4'-bipiperidine, commonly known as EMBP, is a chemical compound that belongs to the family of piperidine derivatives. EMBP has been widely studied for its potential applications in scientific research due to its unique chemical structure and properties.
Mechanism of Action
The exact mechanism of action of EMBP is not fully understood. However, it is believed to act as a selective antagonist of the dopamine D2 receptor and the serotonin 5-HT2A receptor. EMBP has also been shown to inhibit the reuptake of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
EMBP has been shown to produce a range of biochemical and physiological effects in animal models. It has been found to decrease locomotor activity, increase social interaction, and reduce anxiety-like behavior in rodents. EMBP has also been shown to produce analgesic effects in animal models of pain.
Advantages and Limitations for Lab Experiments
EMBP has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it has a high affinity for its target receptors. However, one limitation of EMBP is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on EMBP. One area of interest is the development of more potent and selective analogs of EMBP that could be used as therapeutic agents for various neurological and psychiatric disorders. Another area of interest is the investigation of the long-term effects of EMBP on behavior and brain function. Finally, the potential use of EMBP as a tool for studying the role of dopamine and serotonin in the brain could also be explored in future research.
Synthesis Methods
The synthesis of EMBP involves the reaction of 1,4-bis(3-chloropropyl)piperazine with 2-methoxyphenylmagnesium bromide, followed by the addition of ethylamine and hydrogenation in the presence of a palladium catalyst. The final product is obtained after purification through column chromatography.
Scientific Research Applications
EMBP has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects. EMBP has also been shown to possess potent analgesic properties and to modulate the activity of several neurotransmitter systems in the brain.
properties
IUPAC Name |
1-[1-(1-ethylpiperidin-4-yl)piperidin-3-yl]-4-(2-methoxyphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H38N4O/c1-3-24-13-10-20(11-14-24)27-12-6-7-21(19-27)25-15-17-26(18-16-25)22-8-4-5-9-23(22)28-2/h4-5,8-9,20-21H,3,6-7,10-19H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNMJCYUGJJLKHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)N2CCCC(C2)N3CCN(CC3)C4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H38N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.